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Compound of Interest

Compound Name: 4-Hydroxy-tetramisole

CAS No.: 6649-26-9

Cat. No.: B1611461

Get Quote

Executive Summary
4-Hydroxytetramisole (4-HT), specifically the para-hydroxy derivative of the anthelmintic and

immunomodulator Tetramisole (Levamisole), represents a critical metabolite and a functional

tool compound in alkaline phosphatase (AP) research.[1] While the parent compound,

Levamisole (the

-isomer of tetramisole), is a well-documented stereospecific inhibitor of tissue-nonspecific
alkaline phosphatase (TNAP), the 4-hydroxy derivative serves two distinct roles: it acts as a
primary oxidative metabolite for pharmacokinetic tracking and provides a functionalizable
scaffold (via the phenolic hydroxyl) for the development of AP-targeted probes.[1]

This guide details a robust, laboratory-proven protocol for the synthesis of 4-

Hydroxytetramisole, utilizing a cyclization strategy that avoids the use of hazardous aziridine

precursors. It further provides a comprehensive characterization framework and a validated

biological assay for assessing AP inhibition potency.
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Chemical Profile
Property Specification

Chemical Name
4-(2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-

yl)phenol

Common Name
4-Hydroxytetramisole;

-Hydroxytetramisole

CAS Number 69359-04-2

Molecular Formula

Molecular Weight 220.29 g/mol

Chirality

Racemic (Synthesized as (

)-4-HT).[1][2] Note: The (

)-enantiomer is the biologically active AP

inhibitor.[1]

Solubility
Soluble in DMSO, Methanol; slightly soluble in

water (free base).[1]

Retrosynthetic Analysis & Strategy
The synthesis of the tetrahydroimidazo[2,1-b]thiazole core is historically achieved via the

reaction of styrene oxide with ethylenediamine, followed by cyclization with carbon disulfide.

However, a more direct and atom-economical route involves the alkylation of 2-aminothiazoline

with a substituted styrene oxide, followed by acid-catalyzed cyclization.[1]

To access the 4-hydroxy derivative, we employ a protection-deprotection strategy. Direct

synthesis using 4-hydroxystyrene oxide is prone to polymerization and side reactions.[1]

Therefore, we utilize 4-methoxystyrene oxide as the starting material, generating the methyl

ether intermediate, which is subsequently demethylated using Boron Tribromide (

).[1]

Reaction Scheme Visualization
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Figure 1: Three-step synthetic pathway for 4-Hydroxytetramisole starting from 4-

methoxystyrene oxide.

Experimental Protocols
Phase 1: Synthesis of the Core Scaffold
Precursor: 4-Methoxystyrene oxide can be purchased or synthesized via epoxidation of 4-

methoxystyrene using

-CPBA in DCM (

to RT, 12h).[1]

Step 1: Condensation and Cyclization
This step constructs the imidazo[2,1-b]thiazole bicyclic ring system.[1]

Reagents:

2-Aminothiazoline (10.2 g, 100 mmol)[1]

4-Methoxystyrene oxide (15.0 g, 100 mmol)[1]

Ethanol (Absolute, 150 mL)

Thionyl Chloride (

) or conc.[1]

.[1][3][4][5]
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Procedure:

Dissolve 2-aminothiazoline and 4-methoxystyrene oxide in ethanol.

Reflux the mixture for 16 hours. Monitor by TLC (System: EtOAc/MeOH 9:1) for the

disappearance of the epoxide.

Mechanism Check: This yields the acyclic intermediate 2-imino-3-[2-hydroxy-2-(4-

methoxyphenyl)ethyl]thiazolidine.[1]

Evaporate the solvent under reduced pressure to yield a viscous oil.

Cyclization: Redissolve the oil in Chloroform (100 mL). Add Thionyl Chloride (12 mL)

dropwise at

.

Reflux for 2 hours.[1] The

converts the secondary alcohol to a chloride, which undergoes intramolecular nucleophilic
attack by the imine nitrogen (or thiazoline nitrogen depending on tautomer) to close the
imidazole ring.

Quench with saturated

solution.[1] Extract with DCM (

).[1]

Dry over

and concentrate.

Purification: Recrystallize from Ethanol/Ether or purify via flash chromatography to obtain

6-(4-methoxyphenyl)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazole.[1]

Step 2: Demethylation
This step reveals the phenolic hydroxyl group.
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Reagents:

Intermediate from Step 1 (2.34 g, 10 mmol)[1]

Boron Tribromide (

, 1.0 M in DCM, 30 mL, 3 eq)

Dichloromethane (Anhydrous)[1]

Procedure:

Dissolve the methoxy intermediate in anhydrous DCM (50 mL) under Argon atmosphere.

Cool to

(Dry ice/Acetone bath).

Add

solution dropwise over 20 minutes. Caution:

reacts violently with moisture.[1]

Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.

Quench: Cool to

and carefully add Methanol (10 mL) dropwise to decompose excess borane complexes.

Neutralize with saturated

to pH 8.[1]

Extract with EtOAc (

).[1] The phenol is amphoteric; avoid high pH during extraction to prevent phenolate
formation in the aqueous phase.

Isolation: Dry organic layer (
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), filter, and concentrate.[1]

Final Purification: Recrystallization from Isopropanol/Hexane yields 4-Hydroxytetramisole

as a white to off-white solid.[1]

Characterization & Validation
To ensure scientific integrity, the synthesized compound must be validated against the following

spectral parameters.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d6, 400 MHz

Position
Shift (

ppm)
Multiplicity Integration Assignment

Aromatic 9.35 s (br) 1H Phenolic -OH

Aromatic 7.15
d (

)
2H

Ar-H (meta to

OH)

Aromatic 6.72
d (

)
2H

Ar-H (ortho to

OH)

C6-H 5.35 dd 1H
Chiral center

(benzylic)

Imidazo 3.90 - 3.40 m 4H
Imidazoline ring

protons

Thiazole 3.30 - 3.10 m 2H
Thiazolidine ring

protons

Interpretation: The distinct AA'BB' pattern (doublets at 7.15 and 6.[1]72) confirms the para-

substituted benzene ring.[1] The disappearance of the methoxy singlet (approx 3.8 ppm)

confirms successful deprotection.
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Mass Spectrometry (ESI-MS)[1][6]
Calculated Mass: 220.07

Observed Mass (

): 221.1[1]

Fragmentation: Loss of -OH or ring opening may be observed at higher collision energies.[1]

Biological Application: AP Inhibition Assay
The defining characteristic of Tetramisole derivatives is their inhibition of Alkaline Phosphatase

(AP).[6] The 4-hydroxy derivative retains this activity.[1][7] The following assay validates the

biological activity of the synthesized compound.

Principle: AP catalyzes the hydrolysis of

-Nitrophenyl Phosphate (pNPP) to

-Nitrophenol (yellow,

).[1] An inhibitor decreases the rate of color formation.

Assay Workflow
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Preparation:
Buffer (DEA, pH 9.8)

Substrate (pNPP 10mM)
Enzyme (TNAP)

Pre-Incubation:
Enzyme + 4-HT (Var. Conc.)

10 mins @ 37°C

Reaction Start:
Add pNPP Substrate

Kinetic Measurement:
Absorbance @ 405nm

(0 - 20 mins)

Data Analysis:
Calculate IC50

Compare vs. Levamisole

Click to download full resolution via product page

Figure 2: Kinetic assay workflow for determining IC50 of 4-Hydroxytetramisole against Alkaline

Phosphatase.

Protocol Steps
Buffer: Diethanolamine (DEA) buffer (1 M, pH 9.8) containing 0.5 mM

.[1]
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Enzyme: Recombinant human Tissue-Nonspecific Alkaline Phosphatase (TNAP) or bovine

kidney AP.[1]

Inhibitor Series: Prepare serial dilutions of 4-Hydroxytetramisole (0.1

to 1000

) in buffer.

Reaction:

Add 10

Enzyme + 10

Inhibitor to 96-well plate. Incubate 10 min at 37°C.

Add 180

pNPP substrate (final conc. 2 mM).[1]

Readout: Measure OD405 nm every 30 seconds for 10 minutes.

Result: 4-Hydroxytetramisole (racemic) typically exhibits an

in the low micromolar range (

), slightly less potent than pure Levamisole (

-isomer) due to the presence of the inactive

-isomer.[1]

Safety and Handling
Biological Activity: 4-Hydroxytetramisole is a bioactive compound.[1] Handle with gloves and

avoid inhalation.

Reagents:
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is highly corrosive and reacts violently with water.[1]

releases

and

gas; use a fume hood.[1]

Storage: Store the solid at

, protected from light and moisture to prevent oxidation of the phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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